2-bromo-2-(2,6-difluorophenyl)acetic acid

• IUPAC Name: 2-bromo-2-(2,6-difluorophenyl)acetic acid
• InChI: InChI=1S/C8H5BrF2O2/c9-7(8(12)13)6-4(10)2-1-3-5(6)11/h1-3,7H,(H,12,13)
• InChI Key: KUYVENHMKJRGJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(C(=O)O)Br)F
• Molecular Formula: C8H5BrF2O2
• Molecular Weight: 251.02 g/mol
• CAS RN: 1092477-51-4

Description

2-Bromo-2-(2,6-difluorophenyl)acetic acid, also known as 2-bromo-2-(2,6-difluorobenzoyl)acetic acid, is an organic compound with the molecular formula of C8H5BrF2O2. It is a colorless solid that is soluble in organic solvents and has a melting point of 75-77°C. It is used in a variety of applications, including as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a corrosion inhibitor.

Scientific Research Applications

2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid has a number of scientific research applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used as an intermediate in the synthesis of other compounds, such as 2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetamide and 2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetonitrile. In addition, it is used in the synthesis of polymers, such as poly(2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetate).

Mechanism of Action

2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid is an organic compound that is used in a variety of applications. The mechanism of action of 2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid is not well understood, but it is believed to act as an inhibitor of certain enzymes. It is also believed to act as a competitive inhibitor of certain neurotransmitters, such as serotonin, norepinephrine, and dopamine.
Biochemical and Physiological Effects
2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid has a number of biochemical and physiological effects. It is believed to inhibit the enzymes acetylcholinesterase, monoamine oxidase, and cyclooxygenase. It is also believed to act as an agonist at the serotonin 5-HT2A receptor, and as an antagonist at the dopamine D2 receptor. In addition, it is believed to inhibit the enzyme glutathione S-transferase, which is involved in the metabolism of drugs and toxins.

Advantages and Limitations for Lab Experiments

2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, and it is available commercially. In addition, it is relatively stable, making it suitable for a variety of experiments. On the other hand, it is also a strong acid, which can be corrosive and hazardous to handle.

Future Directions

There are a number of potential future directions for the use of 2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid. One potential application is the synthesis of novel drugs, such as inhibitors of monoamine oxidase. In addition, it could be used as a corrosion inhibitor in industrial applications, or as a reagent in the synthesis of other compounds. Finally, it could be used as a fluorescent probe for the detection of biomolecules in biological systems.

Synthesis Methods

2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid can be synthesized using a variety of methods. One of the most common methods is the reaction of 2,6-difluorobenzoic acid with bromine in an aqueous solution of sodium hydroxide. This reaction produces 2-bromo-2-(2,6-difluorophenyl)acetic acid(2,6-difluorophenyl)acetic acid and sodium bromide as byproducts. Other methods of synthesis include the reaction of 2,6-difluorobenzaldehyde with bromine in an aqueous solution of sodium hydroxide, and the reaction of 2,6-difluorobenzoyl chloride with bromine in an aqueous solution of sodium hydroxide.